(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Abstract

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, commonly known as (S)-glycerol carbonate, is a versatile and valuable chemical intermediate derived from glycerol, a renewable resource. Its utility as a building block in the synthesis of polymers, pharmaceuticals, and fine chemicals necessitates robust and reliable methods for structural characterization and purity assessment. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the premier analytical technique for this purpose. This technical guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of (S)-glycerol carbonate. It offers a detailed examination of chemical shifts, coupling constants, and peak assignments, substantiated by field-proven experimental protocols. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of the NMR spectroscopic features of this important molecule.

Introduction: The Molecular Context

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is a chiral cyclic carbonate that has garnered significant attention due to its synthesis from the biodiesel by-product, glycerol.[1] Its structure, featuring a five-membered dioxolane ring, a carbonyl group, and a primary alcohol, provides multiple reactive sites for chemical modification. Accurate interpretation of its NMR spectra is fundamental to verifying its structure, assessing stereochemical integrity, and quantifying its purity in various applications. This guide elucidates the causality behind the observed spectral features, grounding the data in the principles of chemical structure and the NMR experiment.

Molecular Structure and NMR-Active Nuclei

The foundation of any spectral interpretation is a clear understanding of the molecular structure. The key to assigning NMR signals is to number the carbon and hydrogen atoms systematically.

Figure 1: Molecular structure of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one with atom numbering for NMR assignment.

The primary nuclei of interest are ¹H (proton) and ¹³C, both of which possess a nuclear spin of 1/2, making them readily observable by NMR.[2][3]

¹H NMR Spectral Analysis

The proton NMR spectrum provides a wealth of information through three key parameters: chemical shift (δ), signal integration, and spin-spin coupling (J).[4] These parameters are directly correlated to the electronic environment and connectivity of the protons within the molecule.

Proton Chemical Shifts and Peak Assignments

The ¹H NMR spectrum of (S)-glycerol carbonate typically exhibits five distinct signals corresponding to the five non-exchangeable protons and one signal for the hydroxyl proton. The exact chemical shifts are highly dependent on the deuterated solvent used, a phenomenon primarily driven by hydrogen bonding and solvent polarity.[5][6]

Table 1: Representative ¹H NMR Data for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Proton Assignment	Chemical Shift (δ) in DMSO-d₆ (ppm)	Multiplicity	Coupling Constants (J, Hz)
H4 (CH)	~4.83	m	-
H5a (CH₂)	~4.41	dd	Jgem ≈ 8.5, Jvic ≈ 8.5
H5b (CH₂)	~4.01	dd	Jgem ≈ 8.5, Jvic ≈ 6.0
H6a, H6b (CH₂OH)	~3.63	m	-
OH	~2.63	t	J ≈ 5.5

Note: Chemical shift values are approximate and can vary between experiments. Data synthesized from literature values.[1]

Detailed Signal Interpretation

• H4 (Methine Proton): This proton, attached to the chiral center (C4), appears as a multiplet around 4.83 ppm. Its complex splitting pattern arises from coupling to the two diastereotopic protons on C5 (H5a and H5b) and the two protons on the adjacent hydroxymethyl group (H6a and H6b).

• H5a and H5b (Diastereotopic Methylene Protons): The two protons on the C5 carbon are diastereotopic, meaning they are chemically non-equivalent. This non-equivalence results in distinct chemical shifts. H5a, which is cis to the hydroxymethyl group, is typically shifted downfield relative to H5b (trans). They appear as a pair of doublets of doublets (dd) due to geminal coupling to each other (Jgem) and separate vicinal couplings to H4 (Jvic).

• H6a and H6b (Hydroxymethyl Protons): These protons on the C6 carbon also often appear as a multiplet, centered around 3.63 ppm. They are coupled to the methine proton H4.

• OH (Hydroxyl Proton): The chemical shift of the hydroxyl proton is highly variable and sensitive to solvent, concentration, and temperature.[6] In aprotic solvents like DMSO-d₆, hydrogen bonding is preserved, and the signal appears as a triplet around 2.63 ppm due to coupling with the adjacent CH₂ protons. In protic solvents like D₂O, this proton readily exchanges with deuterium, causing the signal to broaden or disappear entirely.[7]

¹³C NMR Spectral Analysis

¹³C NMR spectroscopy provides complementary information, mapping the carbon skeleton of the molecule. Due to the low natural abundance of ¹³C (1.1%), spectra are typically acquired with proton decoupling, resulting in a spectrum of sharp, single lines for each unique carbon atom.[3][8]

Carbon Chemical Shifts and Peak Assignments

The proton-decoupled ¹³C NMR spectrum of (S)-glycerol carbonate shows four distinct signals.

Table 2: Representative ¹³C NMR Data for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Carbon Assignment	Chemical Shift (δ) in DMSO-d₆ (ppm)
C2 (C=O)	~155.5
C4 (CH)	~74.5
C5 (CH₂)	~66.4
C6 (CH₂OH)	~63.1

Note: Chemical shift values are approximate. Data synthesized from literature values.[1][9]

Detailed Signal Interpretation

• C2 (Carbonyl Carbon): The carbonyl carbon of the cyclic carbonate is the most deshielded, appearing significantly downfield around 155.5 ppm. This is a characteristic chemical shift for carbons in a carbonate functional group.

• C4 (Methine Carbon): This carbon, bonded to two oxygen atoms (O3 and the hydroxymethyl group's implicit oxygen), resonates around 74.5 ppm.

• C5 (Ring Methylene Carbon): The C5 carbon, attached to one oxygen atom (O1), is found further upfield at approximately 66.4 ppm.

• C6 (Hydroxymethyl Carbon): The carbon of the primary alcohol group is the most shielded of the sp³ carbons, appearing at the highest field around 63.1 ppm.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality, reproducible NMR data is contingent upon a rigorous and standardized experimental methodology.[10] The following protocol outlines a self-validating system for the analysis of (S)-glycerol carbonate.

Workflow for NMR Analysis

Figure 2: Standardized workflow for NMR analysis.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 10-20 mg of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one into a clean, dry vial.

  • Add 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent is critical as it affects chemical shifts.[5]

  • Vortex the vial until the sample is fully dissolved.

  • Using a Pasteur pipette, transfer the clear solution into a 5 mm NMR tube, ensuring no solid particles are transferred.[2]

• Spectrometer Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the field frequency using the deuterium signal from the solvent.

  • Tune and match the probe for both the ¹H and ¹³C frequencies.

  • Perform automated or manual shimming to optimize the magnetic field homogeneity, which is crucial for achieving sharp resonance lines.

  • For ¹H Acquisition: Acquire the spectrum using a standard pulse program. A relaxation delay (D1) of 5 seconds is recommended to ensure full relaxation of all protons for accurate integration.

  • For ¹³C Acquisition: Acquire the spectrum using a proton-decoupled pulse program. A sufficient number of scans (e.g., 1024 or more) is required due to the low sensitivity of the ¹³C nucleus. A relaxation delay of 2 seconds is generally adequate.

• Data Processing and Referencing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs) to generate the frequency-domain spectra.

  • Carefully phase the spectra to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction algorithm to produce a flat baseline.

  • Reference the chemical shift axis. For DMSO-d₆, the residual solvent peak is set to δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C.[11]

  • Integrate the signals in the ¹H spectrum and perform peak picking for both spectra to determine the precise chemical shifts.

Conclusion

The ¹H and ¹³C NMR spectra of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one provide a definitive fingerprint of its molecular structure. The characteristic chemical shifts of the carbonyl carbon and the diastereotopic ring protons, along with the predictable coupling patterns, serve as reliable diagnostic markers. By following the detailed experimental protocols outlined in this guide, researchers can obtain high-fidelity data, enabling unambiguous structural confirmation and purity assessment. This deep spectroscopic understanding is indispensable for professionals in research and drug development who rely on this versatile, renewable-source chemical.

References

• Figshare. (n.d.). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. Retrieved from [Link]

• Cogency. (2022, February 10). Synthesis of glycerol carbonate from glycerin with CaCO 3 in a batch reactor. Retrieved from [Link]

• Chemical Education Digital Library. (n.d.). Lab 6: NMR Spectroscopy - Chemical Environments of Nuclei (1H, 13C) in Organic Molecule. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds (pp. 45-67). Retrieved from [Link]

• MDPI. (2017, December 6). 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. Retrieved from [Link]

• University of Bristol. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from [Link]

• ResearchGate. (n.d.). Figure S18. 1 H NMR spectrum of 4-(hydroxymethyl)-1,3-dioxolan-2-one. Retrieved from [Link]

• University of Oxford. (n.d.). A User Guide to Modern NMR Experiments. Retrieved from [Link]

• SpectraBase. (n.d.). Glycerol carbonate. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Electronic Supplementary Information for Polymer Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectrum of glycerol carbonate; solvent = D2O. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic supplementary information An innovative synthetic pathway to benzodioxanes: the peculiar reactivity of glycerol carbonate and catechol. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Supplementary Information. Retrieved from [Link]

• PubMed. (2007, May 24). Solvent effects on NMR isotropic shielding constants. a comparison between explicit polarizable discrete and continuum approaches. Retrieved from [Link]

• Thieme Connect. (2023, December 1). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]

• American Chemical Society Publications. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• American Chemical Society Publications. (2016, February 16). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. chem.latech.edu [chem.latech.edu]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. sc.edu [sc.edu]
• 5. thieme-connect.de [thieme-connect.de]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. researchgate.net [researchgate.net]
• 8. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications | IntechOpen [intechopen.com]
• 9. rsc.org [rsc.org]
• 10. books.rsc.org [books.rsc.org]
• 11. scs.illinois.edu [scs.illinois.edu]

Chiral spatial configuration of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

An In-depth Technical Guide to the Chiral Spatial Configuration of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

This guide provides a comprehensive technical overview of (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one, a pivotal chiral building block in modern synthetic chemistry. Intended for researchers, scientists, and professionals in drug development, this document delves into the molecule's stereochemistry, synthesis, characterization, and applications, emphasizing the causality behind experimental choices and methodologies.

Introduction: The Significance of a Versatile Chiral Synthon

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, also known as (S)-glycerol carbonate, is a highly valuable organic compound distinguished by a stereogenic center at the C4 position of its 1,3-dioxolan-2-one ring.[1][2] This specific spatial arrangement makes it a sought-after chiral building block, or "synthon," for the enantioselective synthesis of complex molecules, particularly pharmaceuticals and agrochemicals.[2] Its utility stems from the "chiral pool," a collection of inexpensive, enantiomerically pure compounds derived from natural sources.[3][4] By starting with a pre-defined stereocenter, chemists can transfer that chirality to a target molecule, a strategy that is often more efficient than creating the stereocenter from scratch. This guide will explore the structural foundation of this molecule's chirality and the practical methodologies for its synthesis and application.

Defining the (S) Configuration: A Stereochemical Deep Dive

The absolute configuration of the stereocenter in (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one is determined by the Cahn-Ingold-Prelog (CIP) priority rules. The C4 carbon is bonded to four different groups:

• -O-C(=O)-O- (in the ring): Highest priority (1) due to the oxygen atom being bonded to a carbonyl carbon.

• -O-CH2- (in the ring): Second highest priority (2).

• -CH2OH (hydroxymethyl group): Third priority (3).

• -H (hydrogen atom): Lowest priority (4).

When viewing the molecule with the lowest priority group (hydrogen) pointing away from the observer, the sequence from the highest to the lowest priority (1 → 2 → 3) proceeds in a counter-clockwise direction. This arrangement defines the stereocenter as having the (S) configuration. This specific three-dimensional arrangement is fundamental to its role in asymmetric synthesis, as it dictates the stereochemical outcome of subsequent reactions.

Synthetic Strategies: Accessing Enantiopure (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

The efficient synthesis of the enantiomerically pure (S)-isomer is critical for its application. The primary strategies involve leveraging the chiral pool or employing asymmetric catalysis.

Chiral Pool Synthesis: The Biomass-to-Building Block Approach

A highly effective and environmentally friendly approach is to synthesize chiral cyclic carbonates from biomass-derived polyols, which ensures the retention of the original chiral centers.[5] Glycerol, a readily available and inexpensive byproduct of biodiesel production, is a common starting material.[6]

The synthesis from glycerol and a carbonate source like dimethyl carbonate can be performed in the presence of an alkali metal carbonate catalyst.[6] To achieve the desired (S)-enantiomer, a chiral starting material derived from glycerol, such as (R)-glycidol, is often used. The reaction involves the nucleophilic attack on the epoxide, which proceeds with an inversion of configuration at the stereocenter, thus yielding the (S)-product.

Diagram: Chiral Pool Synthesis Workflow

Caption: Synthesis of the (S)-enantiomer from (R)-glycidol.

Asymmetric Synthesis via Kinetic Resolution

An alternative strategy is the kinetic resolution of racemic epoxides using carbon dioxide.[7][8] This method employs a chiral catalyst system that selectively reacts with one enantiomer of the racemic starting material at a faster rate than the other.[7][9] For instance, chiral (salen)Co(III) complexes have been investigated for the reaction of CO2 with various epoxides to form cyclic carbonates.[9] In this process, a chiral Lewis acid catalyst can selectively complex with one enantiomer of a racemic epoxide. The subsequent nucleophilic attack and intramolecular cyclization lead to an enantiomerically-enriched cyclic carbonate.[7]

Diagram: Kinetic Resolution Process

Caption: Kinetic resolution separates enantiomers by reaction rate.

Experimental Protocols and Data

Protocol: Synthesis from Glycerol and Dimethyl Carbonate

This protocol is adapted from established industrial processes for producing 4-hydroxymethyl-1,3-dioxolan-2-one.[6] To obtain the specific (S)-enantiomer, an enantioselective catalyst would be required, or the starting material would need to be an enantiopure glycerol derivative.

Objective: To synthesize 4-hydroxymethyl-1,3-dioxolan-2-one.

Materials:

• Glycerol

• Dimethyl carbonate

• Alkali metal carbonate (e.g., K₂CO₃)

• Methanol (for some process variations)

• Inorganic or organic acid for neutralization (e.g., phosphoric acid)

Procedure:

• Reaction Setup: Charge a reactor with glycerol, dimethyl carbonate, and the alkali metal carbonate catalyst. Ensure the water concentration in the mixture is below 1000 ppm to prevent side reactions.[6]

• Reaction Execution: Heat the mixture under stirring. The reaction produces methanol as a byproduct, which should be continuously removed via distillation to drive the equilibrium towards the product.[6]

• Neutralization: After the reaction is complete, cool the solution and adjust the pH to be weakly acidic (pH 5.0-6.0) using an acid like phosphoric acid. Stir for approximately one hour.[6]

• Purification: The crude product is purified by distillation under reduced pressure (e.g., 137-140 °C at 0.5 mmHg).[1][10]

Physicochemical and Spectroscopic Data

The identity and purity of (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one are confirmed through various analytical techniques.

Property	Value	Source
CAS Number	931-40-8 (for the racemate)	[1]
Molecular Formula	C₄H₆O₄	[11]
Molecular Weight	118.09 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[2][10]
Boiling Point	137-140 °C / 0.5 mmHg	[1][]
Density	1.4 g/mL at 25 °C	[1][10]
Refractive Index (n20/D)	1.469	[1][]
¹H NMR Spectrum	Available for verification	[13]

Spectroscopic Analysis:

• ¹H NMR Spectroscopy: The proton NMR spectrum provides structural confirmation.[13] Key signals include multiplets for the CH and CH₂ protons on the dioxolanone ring and a characteristic signal for the CH₂OH group.

• Chiroptical Methods: The definitive proof of the (S) configuration and its enantiomeric excess (ee) is obtained through polarimetry, which measures the specific optical rotation. The sign of the rotation (+ or -) is a physical characteristic of the enantiomer.

• X-ray Crystallography: For a crystalline derivative, single-crystal X-ray diffraction provides unambiguous determination of the absolute stereochemistry.

Applications in Drug Development and Beyond

The utility of (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one lies in its dual functionality: a reactive cyclic carbonate and a primary hydroxyl group, both attached to a chiral scaffold.

Key Applications:

• Chiral Building Block: It serves as a precursor for synthesizing a wide range of enantiomerically pure compounds.[2][14] The hydroxyl group can be easily converted into other functional groups (e.g., ethers, esters, azides) via standard organic transformations.[1][14]

• Polymer Synthesis: It is used as a monomer for the creation of hyperbranched polyethers and polyhydroxyurethanes.[14]

• Pharmaceutical Intermediates: The dioxolanone ring can be opened under nucleophilic attack to generate chiral 1,2-diol derivatives, which are common structural motifs in many pharmaceutical agents.

Diagram: Synthetic Utility of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Caption: Versatile reaction pathways starting from the chiral synthon.

Conclusion

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is more than a simple chemical compound; it is a testament to the power of stereochemistry in modern science. Its well-defined spatial configuration, accessible through efficient synthetic routes rooted in the chiral pool and asymmetric catalysis, provides an invaluable tool for constructing complex, life-altering molecules. This guide has provided a framework for understanding its core stereochemical nature, the logic behind its synthesis, and its broad applicability, equipping researchers and developers with the foundational knowledge to leverage this remarkable chiral building block.

References

• Title: Synthesis of Chiral Cyclic Carbonates via Kinetic Resolution of Racemic Epoxides and Carbon Dioxide Source: MDPI URL: [Link]

• Title: Synthesis of chiral cyclic carbonates via kinetic resolution of racemic epoxides and carbon dioxide Source: White Rose Research Online URL: [Link]

• Title: Highly regio- and stereoselective synthesis of cyclic carbonates from biomass-derived polyols via organocatalytic cascade reaction Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: Chiral Catalysts for the Enantioselective Carbon Dioxide-Based Cyclic Carbonates and Polycarbonates Source: MDPI URL: [Link]

• Title: Chiral (salen)Coiii catalyst for the synthesis of cyclic carbonates Source: RSC Publishing URL: [Link]

• Title: Figure S18. 1 H NMR spectrum of 4-(hydroxymethyl)-1,3-dioxolan-2-one. Source: ResearchGate URL: [Link]

• Title: 4-hydroxymethyl-1,3-dioxolan-2-one Source: NIST WebBook URL: [Link]

• Title: Process for producing 4-hydroxymethyl-1,3-dioxolan-2-one Source: Google Patents URL

• Title: Chapter 45 — Asymmetric synthesis - Pure enantiomers from Nature: the chiral pool and chiral induction Source: ResearchGate URL: [Link]

• Title: Chiral pool-engineered homochiral covalent organic frameworks for catalytic asymmetric synthesis of drug intermediate Source: Chemical Communications (RSC Publishing) URL: [Link]

Sources

• 1. 4-(ヒドロキシメチル)-1,3-ジオキソラン-2-オン | Sigma-Aldrich [sigmaaldrich.com]
• 2. Page loading... [guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. Chiral pool-engineered homochiral covalent organic frameworks for catalytic asymmetric synthesis of drug intermediate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Highly regio- and stereoselective synthesis of cyclic carbonates from biomass-derived polyols via organocatalytic cascade reaction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. JP4284802B2 - Process for producing 4-hydroxymethyl-1,3-dioxolan-2-one - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of chiral cyclic carbonates via kinetic resolution of racemic epoxides and carbon dioxide - White Rose Research Online [eprints.whiterose.ac.uk]
• 9. Chiral (salen)Coiii catalyst for the synthesis of cyclic carbonates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE | 931-40-8 [chemicalbook.com]
• 11. 4-hydroxymethyl-1,3-dioxolan-2-one [webbook.nist.gov]
• 13. researchgate.net [researchgate.net]
• 14. 羟甲基二氧杂戊环酮 | Sigma-Aldrich [sigmaaldrich.com]

Toxicity and Safety Profile of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one: A Technical Guide for Drug Development

Executive Summary

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, widely recognized as (S)-glycerol carbonate (GC), is a versatile cyclic carbonate that is driving a paradigm shift in pharmaceutical formulations, drug delivery systems, and green chemistry. Characterized by its dual functionality (bearing both hydroxyl and carbonate groups), GC offers an exceptional safety profile, low toxicity, and high biodegradability. This whitepaper provides a rigorous technical analysis of its toxicological profile, the biochemical mechanisms driving its biocompatibility, and self-validating experimental protocols for its integration into biomedical research.

Physicochemical Properties and Safety Classification

Predicting the behavior of GC in biological systems requires a foundational understanding of its physicochemical properties. Crucially, GC is classified as a non-hazardous substance under the1[1]. It is chemically stable, non-flammable under standard conditions, and highly miscible with water.

Table 1: Physicochemical and Safety Data of Glycerol Carbonate

Parameter	Value / Description
IUPAC Name	4-(Hydroxymethyl)-1,3-dioxolan-2-one
CAS Number	931-40-8
Molecular Weight	118.09 g/mol
Boiling Point	137-140 °C (at 0.5 mmHg)
Flash Point	110 °C (Closed Cup)
Acute Toxicity (Oral/Dermal/Inhalation)	No adverse effects observed
Skin/Eye Irritation	Not irritating
Mutagenicity / Carcinogenicity	Not classified as CMR (Carcinogenic, Mutagenic, Reprotoxic)
Biodegradability	Readily biodegradable

Toxicological Profile: In Vitro and In Vivo Perspectives

The widespread adoption of GC in biomedical engineering is underpinned by its complete lack of acute and chronic toxicity[2].

• Acute Toxicity & Irritation: In vivo toxicological assessments confirm that GC exhibits no adverse effects across oral, dermal, or inhalation exposure routes. Furthermore, it does not induce skin or eye irritation, nor does it act as a sensitizer, making it an ideal candidate for topical formulations and cosmetics[2].

• Systemic Biocompatibility in Drug Delivery: In advanced therapeutics, GC serves as the monomeric building block for biodegradable polymers like poly(1,2-glycerol carbonate) (PGC). When copolymerized with poly(caprolactone) (PCL) to formulate 3, in vivo models demonstrated sustained high local drug levels with minimal systemic absorption and zero localized polymer toxicity[3].

Mechanism of Biocompatibility: The "Water-Like" Biosolvent

The fundamental causality behind the low cytotoxicity of GC lies in its unique thermodynamic and solvent properties. Standard organic solvents exert cellular toxicity by altering the protonation state of ionizable groups on proteins; this disruption leads to rapid protein denaturation, enzyme inhibition, and cell membrane destabilization[4].

Conversely, GC acts as a "water-like" biosolvent. It possesses4[4]. When biomolecules are exposed to GC, their native charge distribution is maintained. This biochemical preservation prevents structural unfolding, thereby sustaining native protein conformation and enzymatic activity even in non-aqueous environments[4].

Comparative mechanism of protein stability in GC vs. standard solvents.

Experimental Methodologies & Protocols

To ensure rigorous, self-validating evaluation of GC-based materials in drug development, the following standardized protocols must be employed.

Protocol 1: In Vitro Cytotoxicity Assessment of GC-Based Polymers (WST-8 Assay)

Rationale: To quantitatively evaluate the viability of mammalian cells exposed to GC-derived polymers, ensuring the polymerization process has not introduced toxic byproducts. Methodology:

• Cell Culture: Seed target mammalian cells (e.g., NIH/3T3 fibroblasts) in a 96-well plate at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37 °C, 5% CO₂.

• Sample Preparation: Prepare serial dilutions of the GC-polymer extract in complete culture media following ISO 10993-12 guidelines.

• Exposure: Aspirate the old media and replace it with 100 µL of the GC-polymer extract media. Include a positive control (0.1% Triton X-100) and a negative control (untreated media).

• Incubation: Incubate the cells for 24, 48, and 72 hours to assess time-dependent toxicity.

• WST-8 Addition: Add 10 µL of Cell Counting Kit-8 (CCK-8) reagent to each well. Incubate for 2 hours.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the negative control. A viability >80% validates the material as non-cytotoxic.

Protocol 2: Synthesis of Poly(1,2-glycerol carbonate) (PGC) for Drug Delivery

Rationale: Synthesizing a biodegradable polymer backbone from GC for sustained drug release applications. Methodology:

• Monomer Protection: Protect the free hydroxyl group of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one using benzyl chloroformate to prevent unwanted cross-linking during polymerization.

• Ring-Opening Polymerization (ROP): Inside an inert glovebox, dissolve the protected GC monomer in anhydrous dichloromethane (DCM).

• Catalysis: Introduce a controlled amount of an organocatalyst (e.g., 1,8-Diazabicyclo[5.4.0]undec-7-ene, DBU) and an initiator (e.g., benzyl alcohol).

• Reaction: Stir the mixture at room temperature for 12-24 hours under an argon atmosphere.

• Termination & Precipitation: Quench the reaction with benzoic acid. Precipitate the resulting polymer dropwise into cold methanol.

• Deprotection: Remove the benzyl protecting groups using palladium on carbon (Pd/C) and hydrogen gas to yield pure, functionalized PGC.

• Validation: Characterize the polymer's molecular weight via Gel Permeation Chromatography (GPC) and confirm structural integrity via ¹H-NMR.

Stepwise safety and efficacy validation workflow for GC-polymers.

References

• Fisher Scientific. "4-(Hydroxymethyl)-1,3-dioxolan-2-one - SAFETY DATA SHEET". fishersci.com.
• JCIA BIGDr. "Product Safety Summary for Glycerine carbonate". jcia-bigdr.jp.
• National Institutes of Health (PMC). "High dose, dual-release polymeric films for extended surgical bed paclitaxel delivery". nih.gov.
• National Institutes of Health (PMC). "Glycerol Carbonate: A Novel Biosolvent with Strong Ionizing and Dissociating Powers". nih.gov.

Sources

• 1. fishersci.com [fishersci.com]
• 2. jcia-bigdr.jp [jcia-bigdr.jp]
• 3. High dose, dual-release polymeric films for extended surgical bed paclitaxel delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Glycerol Carbonate: A Novel Biosolvent with Strong Ionizing and Dissociating Powers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one in Pharmaceutical Intermediates

Executive Summary

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, commonly referred to as (S)-glycerol carbonate ((S)-GC), is a versatile, bio-based chiral building block[1]. As the pharmaceutical industry shifts toward greener synthetic routes, (S)-GC has emerged as a highly valuable intermediate, effectively replacing toxic, carcinogenic, and volatile reagents such as epichlorohydrin and glycidol[2]. Its primary application in drug development lies in the enantioselective synthesis of β-adrenergic blockers (β-blockers) and chiral phenyl glyceryl ethers, where the (S)-enantiomer dictates the therapeutic efficacy of the active pharmaceutical ingredient (API)[3].

This application note provides an in-depth mechanistic overview, quantitative performance data, and self-validating experimental protocols for utilizing (S)-GC in advanced drug synthesis.

Mechanistic Insights & Chemical Properties

The Criticality of the (S)-Enantiomer

In the class of aryloxypropanolamine antihypertensive agents (e.g., propranolol, atenolol, timolol), the stereochemistry of the molecule is intrinsically linked to its pharmacodynamics. The (S)-isomer typically exhibits significantly higher affinity for β-adrenergic receptors compared to the (R)-isomer[3]. Utilizing enantiopure (S)-GC as a starting material allows chemists to leverage the "chiral pool" approach, embedding the required stereocenter early in the synthetic pathway and avoiding costly, low-yield late-stage racemic resolutions[3].

Dual Reactivity Profile

The architectural advantage of (S)-GC lies in its polyfunctional nature. The five-membered cyclic carbonate ring possesses two distinct electrophilic sites:

• The Carbonyl Carbon (Hard Electrophile): Susceptible to attack by hard nucleophiles (e.g., primary amines), leading to ring-opening and the formation of carbamates.

• The Alkylene Carbon (Soft Electrophile): Susceptible to attack by soft nucleophiles (e.g., phenolates). Under optimized basic conditions, an aryloxy nucleophile attacks the alkylene carbon, triggering an in situ decarboxylation (-CO₂) that drives the reaction forward irreversibly to form an ether linkage[2].

This regioselectivity is the mechanistic foundation for synthesizing the β-aryloxy alcohol scaffolds found in drugs like guaifenesin and methocarbamol[2].

Workflow of lipase-catalyzed kinetic resolution yielding enantiopure (S)-glycerol carbonate.

Pharmaceutical Applications & Quantitative Data

The integration of (S)-GC into synthetic workflows streamlines the production of several critical drug classes. The table below summarizes the quantitative performance of (S)-GC across key synthetic pathways.

Synthetic Route / Application	Catalyst / Reagent	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Advantage
Enzymatic Resolution to (S)-GC	P. cepacia Lipase / Propionic Anhydride	~25-30% (S-isomer recovery)	> 94.5%	High enantiopurity under mild conditions; avoids sugar degradation routes[3].
(S)-Aryloxy-1,2-propanediol Synthesis	Cs₂CO₃ (Heterogeneous Base)	60 - 66%	> 92%	Solventless conditions; completely avoids toxic epichlorohydrin[2].
(S)-Atenolol (β-blocker) Precursor	4-Hydroxyphenylacetamide	> 80%	> 90%	Direct utilization of chiral pool; CO₂ evolution drives equilibrium[3].

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution of Racemic Glycerol Carbonate

Objective: To isolate enantiomerically enriched (S)-GC from a racemic mixture using a hydrolytic enzyme that selectively esterifies the (R)-isomer[3].

Causality & Design Choices: Butyl acetate is selected as the solvent because lipases maintain their active conformation and exhibit higher enantioselectivity in hydrophobic organic media compared to aqueous systems. Propionic anhydride is utilized as the acyl donor because its reaction is irreversible, preventing the reverse hydrolysis reaction and ensuring a high enantiomeric excess (ee) of the unreacted (S)-isomer[3].

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve 46 mmol (5.5 g) of racemic glycerol carbonate in 55 mL of anhydrous butyl acetate.

• Internal Standard: Add 550 mg of decane. Validation step: This acts as an internal standard for real-time gas chromatography (GC) monitoring.

• Acyl Donor Addition: Inject 35 mmol (4.5 mL) of propionic anhydride into the solution.

• Biocatalysis: Add 550 mg of immobilized Pseudomonas cepacia lipase (e.g., Amano PS lipase on Celite 577).

• Reaction Execution: Stir the suspension vigorously at room temperature (20–25 °C).

• Monitoring (Self-Validation): Monitor the reaction via chiral GC (using TMS derivatives). The reaction is complete when the propionic anhydride is fully consumed (typically corresponding to 70–75% conversion of the racemate).

• Isolation: Filter the mixture to recover the immobilized enzyme. Isolate the unreacted (S)-GC via fractional vacuum distillation. The resulting (S)-GC will exhibit approximately 94.5% ee[3].

Protocol B: Synthesis of (S)-β-Aryloxy Alcohols (β-Blocker Precursors)

Objective: To synthesize enantiopure aryloxypropanolamines via the direct alkylation of phenolic APIs using (S)-GC[2].

Causality & Design Choices: Cesium carbonate (Cs₂CO₃) is chosen as the catalyst because the large ionic radius of the cesium cation produces a highly reactive, "naked" phenolate anion. This enhances nucleophilic attack on the alkylene carbon of (S)-GC. The reaction is run under solventless conditions at elevated temperatures to promote the in situ decarboxylation, which thermodynamically drives the reaction to completion[2].

Step-by-Step Methodology:

• Reaction Assembly: In a pressure-safe reaction vessel equipped with a gas bubbler, combine 10 mmol of the target phenol (e.g., 4-hydroxyphenylacetamide for Atenolol) and 12 mmol of (S)-GC.

• Catalyst Addition: Add 0.5 mmol (5 mol%) of anhydrous Cs₂CO₃.

• Heating & Decarboxylation: Heat the mixture to 140 °C under atmospheric pressure.

• Monitoring (Self-Validation): Observe the gas bubbler. The evolution of CO₂ gas serves as a visual, self-validating indicator of the reaction's progress. The cessation of bubbling (typically after 4–5 hours) indicates the complete conversion of the intermediate 4-(aryloxymethyl)-1,3-dioxolan-2-one into the desired (S)-aryloxy-1,2-propanediol[2].

• Purification: Cool the mixture, dilute with ethyl acetate, and wash with saturated aqueous NH₄Cl to neutralize the base. Dry the organic layer over MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Synthetic route from (S)-glycerol carbonate to enantiopure (S)-β-adrenergic blockers.

References

• [3] Process of preparing enriched enantiomers of glycerol carbonate and derivatives thereof for synthesis of β-blockers. US Patent 5326885A. Google Patents. Available at:

• [1] Glycerol Carbonate Synthesis: Critical Analysis of Prospects and Challenges with Special Emphasis on Influencing Parameters for Catalytic Transesterification. ACS Publications. Available at:[Link]

• [4] Five-Membered Cyclic Carbonates: Versatility for Applications in Organic Synthesis, Pharmaceutical, and Materials Sciences. MDPI. Available at:[Link]

• [2] Glycerol Carbonate as a Versatile Alkylating Agent for the Synthesis of β-Aryloxy Alcohols. ACS Sustainable Chemistry & Engineering. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. US5326885A - Process of preparing enriched enantiomers of glycerol carbonate and derivatives thereof for synthesis of β-blockers - Google Patents [patents.google.com]
• 4. Five-Membered Cyclic Carbonates: Versatility for Applications in Organic Synthesis, Pharmaceutical, and Materials Sciences [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Solvent Effects on (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one Ring-Opening Reactions

Welcome to the Technical Support Center for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one , commonly known as (S)-glycerol carbonate ((S)-GC) . As a highly versatile, bio-based platform chemical, (S)-GC is critical for synthesizing non-isocyanate polyurethanes (NIPUs), polycarbonates, and functionalized glyceryl ethers.

However, researchers frequently encounter issues with regioselectivity and unwanted byproducts. The root cause is almost always the solvent environment . Solvents dictate whether a nucleophile attacks the hard carbonyl carbon (retaining CO₂ to form urethanes/carbonates) or the softer alkylene carbons (releasing CO₂ to form ethers). This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you control these pathways.

Frequently Asked Questions (FAQs)

Q1: Why does the choice of solvent dictate the regioselectivity of the ring-opening? A: The regioselectivity of (S)-GC is governed by transition-state stabilization and hydrogen bonding. (S)-GC possesses three electrophilic centers: the hard carbonyl carbon (C2) and the softer alkylene carbons (C4/C5).

• In polar protic solvents (e.g., water, methanol), the solvent forms strong hydrogen bonds with the carbonyl oxygen. This pulls electron density away from the carbonyl carbon, increasing its electrophilicity and strongly biasing nucleophilic attack toward C2. This pathway retains the CO₂ moiety[1].

• In polar aprotic solvents (e.g., DMSO) or solvent-free conditions , the carbonyl group lacks specific hydrogen-bond activation. At elevated temperatures, base-catalyzed SN​2 attack at the less sterically hindered alkylene carbon (C4) becomes kinetically favored, leading to ring-opening followed by2[2].

Q2: How do I minimize decarboxylation during aminolysis for NIPU synthesis? A: Decarboxylation is a thermal and solvent-driven side reaction. To suppress it:

• Keep reaction temperatures strictly below 80°C.

• Use a protic or hydroorganic solvent mixture to strongly bias the attack toward the carbonyl carbon.

• Utilize secondary amines where possible. Secondary amines promote the condensation reaction and limit the partial decomposition of the cyclic carbonate into glycerol[1].

Q3: What are the kinetic advantages of solvent-free conditions for etherification? A: Solvent-free conditions exploit (S)-GC as both the reactant and the solvent. Because (S)-GC has a exceptionally high boiling point (~351°C) and a high dielectric constant ( ϵ≈109.7 ), it can auto-solvate polar intermediates. This allows the reaction to be run at elevated temperatures (140°C–170°C) at atmospheric pressure without pressurized reactors. This intense thermal energy is required to overcome the activation barrier for the decarboxylative etherification pathway, vastly accelerating the kinetics compared to reactions diluted in standard organic solvents[2].

Troubleshooting Guide

Issue 1: Low yield of hydroxyurethane and high glycerol byproduct during aminolysis.

• Root Cause: The primary amine is acting as a base rather than a nucleophile, or water in the solvent is hydrolyzing the cyclic carbonate faster than the amine can attack.

• Self-Validation: Analyze the crude mixture via ¹³C NMR. If the glycerol peak is dominant and no urethane carbonyl peak (~156 ppm) is present, hydrolysis is outcompeting aminolysis.

• Action: Switch to a strictly anhydrous polar solvent (e.g., anhydrous THF or acetonitrile). If using a hydroorganic medium, reduce the water ratio or switch to a secondary amine, which limits glycerol formation[1].

Issue 2: Poor regiocontrol in etherification (mixture of C4 and C5 attack).

• Root Cause: High temperatures in aprotic solvents can scramble regiochemistry via transcarbonylation intermediates before decarboxylation occurs, a known issue in 3[3].

• Action: Lower the reaction temperature to 120°C and introduce a highly selective organocatalyst like 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD). TBD provides dual hydrogen-bond donor/acceptor activation that stabilizes the transition state for C4 attack without requiring extreme thermal driving forces.

Issue 3: Sluggish reaction kinetics during Ring-Opening Polymerization (ROP).

• Root Cause: Non-polar solvents (e.g., toluene) fail to stabilize the polar tetrahedral intermediate formed during the initiation and propagation steps.

• Action: Switch to a solvent with a higher dielectric constant (e.g., dichloromethane or bulk/solvent-free) to stabilize the charge separation in the transition state. Ensure the temperature is kept low (e.g., room temperature or -78°C) to prevent transcarbonylation-driven structural metamorphosis of the polymer backbone[3].

Data Presentation: Solvent Effects on Reaction Pathways

Solvent System	Dielectric Constant ( ϵ )	Primary Activation Mode	Favored Nucleophilic Target	Major Product Class
Water / Methanol (Protic)	80.1 / 32.7	Hydrogen bonding to C=O oxygen	Carbonyl Carbon (C2)	Hydroxyurethanes / Carbonates
DMSO / DMF (Aprotic)	46.7 / 36.7	Transition state charge stabilization	Alkylene Carbon (C4/C5)	Glyceryl Ethers (with CO₂ loss)
Solvent-Free (Neat GC)	109.7	High thermal capacity & auto-solvation	Alkylene Carbon (C4/C5)	Glyceryl Ethers / Alkylated Phenols
Toluene / Hexane (Non-polar)	2.4 / 1.9	None (Sluggish kinetics)	Mixed / Poor Conversion	N/A

Experimental Protocols

Protocol A: Aminolysis of (S)-Glycerol Carbonate in Polar Protic Medium

Objective: Synthesize hydroxyurethanes via carbonyl attack while preventing decarboxylation.

• Preparation: In a 50 mL round-bottom flask, dissolve 10 mmol of (S)-glycerol carbonate in 15 mL of anhydrous methanol.

• Addition: Slowly add 10.5 mmol of the target primary or secondary amine dropwise at 0°C to control the initial exothermic reaction.

• Reaction: Equip the flask with a reflux condenser and stir the mixture at 60°C for 4 hours.

• Self-Validation (Reaction Progress): Monitor via TLC (Eluent: Ethyl Acetate/Hexane 7:3). The disappearance of the (S)-GC spot indicates completion.

• Workup: Remove the methanol under reduced pressure.

• Self-Validation (Regiochemistry): Analyze the crude product via ¹³C NMR. You should observe two distinct peaks for the α and β hydroxyurethane isomers (primary vs. secondary alcohol formation). The absence of a peak at ~63 ppm (free glycerol) validates that hydrolysis was successfully suppressed[1].

Protocol B: Base-Catalyzed Etherification under Solvent-Free Conditions

Objective: Synthesize β -aryloxy alcohols (glyceryl ethers) via alkylene attack and decarboxylation.

• Preparation: In a 100 mL two-neck flask equipped with a magnetic stirrer and a gas bubbler, combine 10 mmol of phenol, 20 mmol of (S)-glycerol carbonate (acting as both reagent and solvent), and 0.5 mmol of K₂CO₃ (catalyst).

• Reaction: Heat the mixture to 140°C under atmospheric pressure.

• Self-Validation (Decarboxylation): Observe the gas bubbler. The vigorous evolution of CO₂ gas validates that the nucleophilic attack is occurring at the alkylene carbon (C4), triggering the decarboxylation pathway[2].

• Completion: Maintain heating for 5 hours or until CO₂ evolution completely ceases.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and wash with 1M NaOH to remove unreacted phenol. Dry the organic layer over MgSO₄ and concentrate in vacuo to yield the functionalized glyceryl ether.

Mechanistic and Troubleshooting Visualizations

Mechanistic divergence of (S)-Glycerol Carbonate ring-opening dictated by solvent environment.

Troubleshooting workflow for optimizing (S)-Glycerol Carbonate ring-opening reactions.

References

• Source: Biomacromolecules (via NIH)
• Source: Journal of the American Oil Chemists' Society (via ResearchGate)
• Glycerol Carbonate as a Versatile Alkylating Agent for the Synthesis of β-Aryloxy Alcohols Source: ACS Sustainable Chemistry & Engineering URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Complexities of Regioselective Ring-Opening vs Transcarbonylation-Driven Structural Metamorphosis during Organocatalytic Polymerizations of Five-Membered Cyclic Carbonate Glucose Monomers - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming moisture sensitivity in (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one handling

Welcome to the Technical Support Center for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, also commonly known as (S)-glycerol carbonate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for the successful handling and application of this versatile building block. This guide emphasizes scientific integrity and practical, field-proven insights to ensure the reliability of your experimental outcomes.

Introduction to (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is a chiral, biocompatible, and biodegradable cyclic carbonate. Its unique structure, featuring a reactive carbonate and a primary hydroxyl group, makes it a valuable monomer for the synthesis of functional polycarbonates and a versatile intermediate in various organic syntheses.[1][2] However, its utility is intrinsically linked to its purity and stability, which can be compromised by its sensitivity to moisture. This guide will address the challenges associated with its handling and provide solutions to ensure the integrity of your material and the success of your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary signs of degradation of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A1: The most common sign of degradation is a change in the physical appearance of the compound, from a clear, colorless to slightly yellow liquid to a more viscous or even solidified material, especially if it has been improperly stored.[3] Chemically, the primary degradation product is glycerol, resulting from hydrolysis of the carbonate ring. This can be detected by analytical techniques such as ¹H NMR, HPLC, or GC-MS.[3][4][5] An increase in the presence of a broad hydroxyl peak and the appearance of glycerol signals in the NMR spectrum are indicative of degradation.

Q2: What is the expected shelf-life of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one?

A2: When stored under the recommended conditions (in a tightly sealed container, under an inert atmosphere, and at the recommended temperature), (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is a stable compound.[4] However, its shelf-life is highly dependent on the exclusion of moisture. Some suppliers do not provide a specific expiration date but recommend routine inspection to ensure it performs as expected. For products without a specified retest date, a standard warranty of one year from the date of shipment is often applicable.

Q3: Can I use (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one that has been exposed to air?

A3: Brief exposure to air for weighing and transfer is generally acceptable if performed quickly in a low-humidity environment. However, prolonged exposure to atmospheric moisture will lead to hydrolysis and an increase in the glycerol content of the material. For applications that are sensitive to the presence of diols, such as controlled ring-opening polymerization, it is crucial to handle the monomer under strictly anhydrous conditions.

Q4: My polymerization reaction with (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is not proceeding as expected (e.g., low molecular weight, broad polydispersity). What could be the cause?

A4: The presence of water or other protic impurities is a common cause for issues in ring-opening polymerization of cyclic carbonates.[6] Water can act as an initiator, leading to a higher number of polymer chains and consequently, lower molecular weight. It can also interfere with the catalyst's activity. Ensure that your monomer, initiator, catalyst, and solvent are all rigorously dried before use. Additionally, the purity of the monomer is critical; any residual acidic or basic impurities from its synthesis can also affect the polymerization.

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the handling and use of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one.

Problem 1: Inconsistent or Poor Results in Polymerization

Symptom	Potential Cause	Troubleshooting Action & Rationale
Low molecular weight polymer	Presence of water or protic impurities in the monomer, solvent, or initiator.	Action: Dry all reagents and glassware thoroughly. Purify the monomer by distillation under reduced pressure. Rationale: Water and other protic species can act as chain transfer agents or initiators in ring-opening polymerization, leading to the formation of a larger number of shorter polymer chains.[6]
Broad polydispersity (PDI)	Impurities in the monomer acting as uncontrolled initiators.	Action: Repurify the monomer via vacuum distillation. Analyze the purified monomer by ¹H NMR or GC-MS to confirm purity. Rationale: A well-defined initiator is crucial for controlled polymerization. Impurities can lead to multiple initiation events, resulting in a broad distribution of chain lengths.
No polymerization	Inactive catalyst or presence of catalyst poisons.	Action: Use a fresh batch of catalyst. Ensure all reagents are free from potential catalyst poisons (e.g., sulfur compounds, strong coordinating agents). Rationale: The catalyst is essential for the ring-opening of the cyclic carbonate. Its activity can be diminished by improper storage or the presence of inhibiting impurities.

Problem 2: Suspected Degradation of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

Observation	Potential Cause	Verification & Solution
Increased viscosity or cloudiness of the liquid	Hydrolysis leading to the formation of glycerol.	Verification: Analyze a sample by ¹H NMR spectroscopy. Look for the characteristic signals of glycerol.[5] Alternatively, use HPLC with a refractive index (RI) detector.[7][8] Solution: If degradation is confirmed, the material should be purified by vacuum distillation to remove glycerol and other impurities.
Inconsistent analytical results (e.g., multiple peaks in GC or HPLC)	Presence of degradation products or residual synthesis impurities.	Verification: Use GC-MS to identify the impurities. Common impurities can include residual solvents or by-products from the synthesis route (e.g., from transesterification).[3][9] Solution: Purify the material by vacuum distillation or column chromatography, depending on the nature of the impurities.

III. Experimental Protocols & Methodologies

Protocol 1: Purification of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one by Vacuum Distillation

This protocol describes the purification of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one to remove non-volatile impurities such as glycerol and oligomers.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation, including a round-bottom flask, a short-path distillation head, a condenser, and a receiving flask. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or argon.

• Charging the Flask: Charge the round-bottom flask with the (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one to be purified. Add a magnetic stir bar.

• Applying Vacuum: Connect the apparatus to a vacuum pump with a cold trap. Gradually reduce the pressure.

• Heating: Gently heat the distillation flask in an oil bath while stirring.

• Fraction Collection: Collect the fraction that distills at the appropriate temperature and pressure (lit. bp: 137-140 °C/0.5 mmHg).[2] Discard any initial forerun.

• Storage: Transfer the purified, clear, and colorless liquid to a clean, dry, amber glass bottle under an inert atmosphere. Seal the bottle tightly with a cap lined with an inert material (e.g., PTFE).

Protocol 2: Quality Control Analysis by ¹H NMR Spectroscopy

This protocol outlines the use of ¹H NMR to assess the purity of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one and quantify the presence of glycerol as an impurity.

Step-by-Step Methodology:

• Sample Preparation: Prepare a solution of the (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one sample in a deuterated solvent (e.g., DMSO-d₆ or D₂O).

• NMR Acquisition: Acquire a ¹H NMR spectrum.

• Data Analysis:

  • Purity Assessment: Identify the characteristic peaks for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one.[4]

  • Glycerol Quantification: Identify the characteristic peaks for glycerol. The concentration of glycerol can be quantified by integrating the respective signals and comparing them to the signals of the main compound.[5]

Compound	¹H NMR Chemical Shifts (ppm) in DMSO-d₆
(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one	~4.83 (m, 1H), ~4.41 (m, 1H), ~4.01 (m, 1H), ~3.63 (m, 2H), ~2.63 (t, 1H, OH)[4]
Glycerol	Multiplets in the range of 3.3-4.5 ppm

IV. Visualization of Key Concepts

Hydrolysis of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

The primary degradation pathway in the presence of moisture is the hydrolysis of the cyclic carbonate to form glycerol and carbon dioxide.

Caption: Troubleshooting workflow for polymerization issues.

V. References

• Synthesis of glycerol carbonate from glycerin with CaCO 3 in a batch reactor. (2022). Journal of Physics: Conference Series. [Link]

• Synthesis of New Glycerol-Based Hyperbranched Polycarbonates. (n.d.). ResearchGate. [Link]

• 1H NMR assisted quantification of glycerol carbonate in the mixture of glycerol and glycerol carbonate. (2018). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. [Link]

• The investigation of thermal pyrolysis of glycerol carbonate derivatives by TG-FTIR. (n.d.). ResearchGate. [Link]

• GC–MS chromatogram of silylated sample obtained after oxidative carbonylation of glycerol. (n.d.). ResearchGate. [Link]

• Recent Progress in Synthesis of Glycerol Carbonate and Evaluation of Its Plasticizing Properties. (2020). Frontiers in Chemistry. [Link]

• Recent Progress in Synthesis of Glycerol Carbonate and Evaluation of Its Plasticizing Properties. (2020). Frontiers in Chemistry. [Link]

• Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA. (2024). RSC Advances. [Link]

• Method development for separating organic carbonates by ion-exclusion HPLC. (2016). Journal of Chromatographic Science. [Link]

• Topological investigation of the reaction mechanism of glycerol carbonate decomposition by bond evolution theory. (2021). RSC Advances. [Link]

• Overcoming Barriers in Polycarbonate Synthesis: A Streamlined Approach for the Synthesis of Cyclic Carbonate Monomers. (2021). Macromolecules. [Link]

• ¹H NMR spectrum of glycerol carbonate; solvent = D2O. (n.d.). ResearchGate. [Link]

• Polycarbonate and Poly(carbonate−ester)s Synthesized from Biocompatible Building Blocks of Glycerol and Lactic Acid. (2003). Macromolecules. [Link]

• Resolving Peak Overlap in HPLC Analysis of Glycerol Oxidation Products by Utilizing Various Detectors: Application to BiVO4 Photoanodes. (2025). ACS Omega. [Link]

• Method used for analysis of products of glycerol upgrading reaction in the GCMS. (n.d.). ResearchGate. [Link]

• How can we estimate glycerol carbonate in HPLC having C18 column and UV detector? (2015). ResearchGate. [Link]

• HPLC chromatogram of pure glycerol after treatment in supercritical... (n.d.). ResearchGate. [Link]

• Glycerol Carbonate Solventless Synthesis Using Ethylene Carbonate, Glycerol and a Tunisian Smectite Clay: Activity, Stability and Kinetic Studies. (2023). MDPI. [Link]

• Glycerol (GC-C-IRMS or HPLC-IRMS method) (Type-IV). (n.d.). OIV. [Link]

• A Universal Roadmap for Quantification of Glycerol Electrooxidation Products Using Proton Nuclear Magnetic Spectroscopy (1H NMR). (2024). ACS Catalysis. [Link]

• Synthesis and Optimization of Glycerol Carbonate from Crude Glycerol Using Sodium Carbonate (Na2CO3) as a Heterogeneous Catalyst. (2023). ACS Omega. [Link]

• A review on preparation and applications of glycerol carbonate: Focus biocatalysis. (2023). ResearchGate. [Link]

• Formation of cyclic structures in the cationic ring-opening polymerization of 1,3-dioxolane. (2020). Polymer Chemistry. [Link]

• The Hydrolysis of 1,3-Dioxolan and Its Alkyl-Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl-Substituted Dioxolans. (1961). Acta Chemica Scandinavica. [Link]

• DEVELOPMENT OF AN HPLC METHOD FOR THE DETERMINATION OF GLYCEROL OXIDATION PRODUCTS. (n.d.). UTB Publications. [Link]

• Kinetic and computational evidence for an intermediate in the hydrolysis of sulfonate esters. (n.d.). Organic & Biomolecular Chemistry. [Link]

• Cationic Ring-Opening Copolymerization of Cyclic Acetals and 1,3-Dioxolan-4-ones via the Activated Monomer Mechanism and Transacetalization Reaction. (n.d.). Osaka University Knowledge Archive. [Link]

• Ring-Opening Polymerization—An Introductory Review. (2013). Polymers. [Link]

• The ring-opening polymerization of 1,3-dioxan-2-ones is... (n.d.). ResearchGate. [Link]

• 4-hydroxymethyl-1,3-dioxolan-2-one. (n.d.). NIST WebBook. [Link]

• Method for producing 4-hydroxymethyl-1,3-dioxolan-2-one. (n.d.). Google Patents.

• Ring-opening copolymerization (ROCOP): synthesis and properties of polyesters and polycarbonates. (n.d.). Chemical Communications. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. 1H NMR assisted quantification of glycerol carbonate in the mixture of glycerol and glycerol carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ncesr.unl.edu [ncesr.unl.edu]
• 8. researchgate.net [researchgate.net]
• 9. Recent Progress in Synthesis of Glycerol Carbonate and Evaluation of Its Plasticizing Properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one and propylene carbonate solvents

An In-Depth Comparative Guide for Formulation Scientists: (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one vs. Propylene Carbonate

As modern pharmaceutical development navigates the dual challenges of enhancing drug delivery and adhering to principles of green chemistry, the selection of appropriate solvents has become a critical decision point. This guide offers a detailed comparison between two structurally related yet functionally distinct cyclic carbonate solvents: (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one (also known as (S)-Glycerol Carbonate) and Propylene Carbonate (PC).

This document moves beyond a simple cataloging of properties. It is designed to provide researchers, scientists, and drug development professionals with the rationale and experimental frameworks needed to make informed solvent choices. We will explore the fundamental chemical differences between these solvents, compare their physicochemical properties, and present a clear, actionable protocol for evaluating their performance with specific Active Pharmaceutical Ingredients (APIs).

Molecular Structure: The Fork in the Road

The core difference between these two solvents lies in a single functional group, which fundamentally alters their behavior. Propylene carbonate is a polar, aprotic solvent, while the addition of a hydroxymethyl group in (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one introduces a protic character, enabling it to act as a hydrogen bond donor.[1]

Caption: Structural comparison of Propylene Carbonate and (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one.

This seemingly minor structural change has profound implications for solubility, API stability, and formulation design, which we will explore in the subsequent sections.

Head-to-Head: Physicochemical Properties

A direct comparison of key physical and chemical properties is essential for initial solvent screening. The following table summarizes these characteristics based on available literature.

Property	(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one	Propylene Carbonate	Rationale for Importance in Drug Development
Molecular Formula	C₄H₆O₄	C₄H₆O₃[2]	Defines the basic elemental composition and molar mass.
Molecular Weight	118.09 g/mol	102.09 g/mol [2]	Influences diffusion rates, viscosity, and boiling point.
Appearance	Clear, colorless to pale yellow liquid[3][4]	Colorless, odorless liquid[2][5]	Important for visual inspection of formulations and final product aesthetics.
Boiling Point	137-140 °C @ 0.5 mmHg[3]	242 °C @ 760 mmHg[2]	High boiling point indicates low volatility, which is safer and reduces solvent loss during processing.
Melting Point	Not readily available	-48.8 °C[2][5]	A low melting point is advantageous for liquid formulations in various climates and for cold-chain storage.
Density (at 25°C)	~1.4 g/mL[3]	~1.205 g/cm³[2]	Affects mass-to-volume calculations and can influence the stability of suspensions or emulsions.
Flash Point	110 °C (closed cup)	132 °C (closed cup)[2]	A key safety parameter indicating the temperature at which vapors can ignite. Higher is safer.
Water Solubility	1000 g/L at 24°C[4]	240 g/L at 20°C[2]	High water solubility is crucial for aqueous formulations and for ease of cleaning and removal.
Dipole Moment	Not readily available	4.9 D[2]	A high dipole moment indicates high polarity, which is predictive of good solvency for polar and ionic compounds.[6]
Dielectric Constant	Not readily available	~64[2]	A high dielectric constant is excellent for dissolving salts and stabilizing charged species in solution.
logP	-1.39[4]	-0.41[5]	The octanol-water partition coefficient indicates the hydrophilicity (low logP) or lipophilicity (high logP) of the solvent.
Viscosity (at 25°C)	82.7 mm²/s (~117 mPas)[3]	2.5 mPas[7]	Lower viscosity is generally preferred for ease of handling, mixing, and filtration.

Performance in Pharmaceutical Applications

Solubility and API Compatibility

The choice between these two solvents will largely depend on the properties of the API.

• Propylene Carbonate (PC) : As a polar aprotic solvent with a high dielectric constant, PC is exceptionally effective at dissolving a wide range of polar and ionic APIs.[6][8] It is particularly valuable in the formulation of both oral and topical medications where it ensures even dispersal of the active ingredient.[8] Its strong solvency has been noted for its ability to create stable and effective drug formulations.[8]

• (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one (GC) : The presence of the hydroxyl group allows GC to act as both a hydrogen bond acceptor (via the carbonate group) and a donor. This dual capability makes it a highly versatile solvent, potentially capable of dissolving complex molecules with multiple functional groups, including those that are challenging to solubilize in purely aprotic solvents. Its high water solubility is also a significant advantage.[4]

Stability and Degradation

Solvent stability is paramount to ensure the shelf-life and safety of a drug product.

• Propylene Carbonate (PC) : PC is generally stable under normal storage conditions. However, it is susceptible to hydrolysis in the presence of strong acids or bases, which can lead to the formation of propylene glycol and CO₂, potentially causing pressure buildup in sealed containers.[7] It can also react with primary and secondary amines to form carbamates.[7]

• (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one (GC) : While specific degradation pathways are less documented in readily available literature, its structure, containing both an ester (the carbonate) and an alcohol, suggests a similar susceptibility to hydrolysis under strong acidic or basic conditions. The material is noted to be stable under normal ambient and anticipated storage and handling conditions.[9] However, it can react violently with strong oxidizers.[9]

"Green Chemistry" and Safety Profile

Both solvents are considered environmentally friendly alternatives to more hazardous traditional solvents.

• Propylene Carbonate (PC) : PC is recognized for its role in sustainable chemical processes due to its low toxicity and biodegradability.[1][8] It is not regulated as a volatile organic compound (VOC) in the US, as it does not significantly contribute to smog formation.[2] Clinical studies have shown it does not typically cause skin irritation in cosmetic preparations, though it can be a moderate irritant when undiluted.[2]

• (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one (GC) : Often derived from glycerol (a byproduct of biodiesel production), GC is a prime example of converting waste into a value-added product.[10] It is considered a combustible liquid and standard precautions such as wearing eye protection and gloves are recommended.[9]

Experimental Protocol: Comparative Solubility Assessment

To provide actionable guidance, this section details a standardized protocol for determining the equilibrium solubility of a model API in both solvents. This self-validating workflow ensures reproducible and reliable data for your specific compound.

Objective: To determine the equilibrium solubility of API 'X' in (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one and Propylene Carbonate at ambient temperature.

Materials:

• API 'X' (crystalline powder)

• (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one (≥98% purity)

• Propylene Carbonate (≥99% purity)

• 2 mL glass vials with screw caps

• Vortex mixer

• Thermostatically controlled shaker/incubator

• 0.22 µm PTFE syringe filters

• Calibrated analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and validated method for quantifying API 'X'.

Caption: Experimental workflow for determining API solubility in the target solvents.

Methodology:

• Preparation: Add an excess amount of API 'X' (e.g., 200 mg, ensuring solid will remain after saturation) to several 2 mL glass vials.

• Solvent Addition: Accurately add 1.0 mL of the respective solvent (GC or PC) to each vial.

• Equilibration: Tightly cap the vials and place them in a shaker set to a constant temperature (e.g., 25°C) for 48 hours. Causality: 48 hours is typically sufficient to ensure equilibrium is reached between the dissolved and solid-state API.

• Sample Collection: After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess solid settle.

• Filtration: Carefully withdraw a sample from the supernatant using a syringe and filter it through a 0.22 µm PTFE syringe filter into a clean vial. Causality: Filtration is critical to remove all undissolved solids, which would otherwise lead to an overestimation of solubility.

• Dilution & Quantification: Accurately dilute a known volume of the clear filtrate with a suitable solvent (typically the HPLC mobile phase) to bring the concentration within the calibrated range of the analytical method.

• Analysis: Analyze the diluted samples using a validated HPLC method to determine the concentration of API 'X'.

• Calculation: Calculate the solubility in mg/mL using the measured concentration and the dilution factor.

Conclusion and Recommendations

The choice between (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one and Propylene Carbonate is not a matter of one being universally superior, but rather of selecting the right tool for the specific task.

• Choose Propylene Carbonate when:

  • Working with highly polar or ionic APIs that do not have critical hydrogen bond donating groups.

  • A lower viscosity solvent is required for processing and handling.

  • The formulation must remain liquid at very low temperatures.

  • A well-documented, widely used solvent with a long history in pharmaceutical applications is preferred.[7][11]

• Choose (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one when:

  • The API has both hydrogen bond accepting and donating moieties, requiring a more versatile solvent.

  • High water miscibility is a primary requirement for the final formulation or for downstream processing/cleaning.

  • The protic nature of the solvent can be leveraged to disrupt the crystal lattice of a poorly soluble API.

  • The goal is to use a bio-derived solvent as a building block for further chemical synthesis.[10]

By understanding the fundamental molecular differences and leveraging structured experimental evaluations as outlined in this guide, researchers can confidently select the optimal solvent, accelerating the path to a safe, stable, and effective drug product.

References

• SMC Global. (2025, April 1).
• Ataman Kimya.
• Wikipedia.
• Propylene Carbon
• PubChem - NIH.
• Propylene Carbonate Uses: Industrial and Consumer Applic
• ChemicalBook.
• Propylene Carbon
• Sigma-Aldrich. 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8.
• ChemicalBook. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE | 931-40-8.
• Carl ROTH. (2024, March 2). Safety Data Sheet: 4-(Hydroxymethyl)-1,3-dioxolan-2-one.
• Grand View Research.
• Sigma-Aldrich. 4-(Hydroxymethyl)
• Guidechem. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE 931-40-8 wiki.
• ChemicalBook. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE CAS 931-40-8.

Sources

• 1. Properties, preparation, and benefits of Propylene Carbonate_Chemicalbook [chemicalbook.com]
• 2. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 3. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE | 931-40-8 [chemicalbook.com]
• 4. 4-HYDROXYMETHYL-1,3-DIOXOLAN-2-ONE CAS#: 931-40-8 [m.chemicalbook.com]
• 5. Propylene Carbonate | C4H6O3 | CID 7924 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. smc-global.com [smc-global.com]
• 7. phexcom.com [phexcom.com]
• 8. rawsource.com [rawsource.com]
• 9. carlroth.com [carlroth.com]
• 10. 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8 [sigmaaldrich.com]
• 11. grandviewresearch.com [grandviewresearch.com]

Spectroscopic validation of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one reaction products

Spectroscopic Validation of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one Reaction Products: A Comparative Guide

The Paradigm Shift in Polymer Synthesis

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, commonly known as (S)-glycerol carbonate, has emerged as a privileged bio-based synthon in modern polymer chemistry and drug development 1. As the pharmaceutical and materials industries pivot away from highly toxic, moisture-sensitive reagents like phosgene and isocyanates, the cyclic carbonate motif offers a highly reactive, yet stable, alternative for the synthesis of aliphatic polycarbonates and non-isocyanate polyurethanes (NIPUs) 2.

The selection of the enantiopure (S)-isomer over the racemic mixture is a critical design choice in biomedical applications. Chirality dictates the thermomechanical properties and enzymatic degradation rates of the resulting polymers, which is paramount when engineering targeted drug delivery matrices or biodegradable structural scaffolds 3. This guide provides a rigorous comparative analysis of (S)-glycerol carbonate against traditional petrochemical precursors, grounded in step-by-step spectroscopic validation protocols.

Mechanistic Pathways: Ring-Opening Dynamics

The synthetic utility of (S)-glycerol carbonate stems from the inherent ring strain of the five-membered 1,3-dioxolan-2-one ring. The electrophilic carbonyl carbon is highly susceptible to nucleophilic attack by amines (yielding hydroxy-urethanes) or alkoxides (yielding polycarbonates) [[1]]().

Reaction pathways of (S)-glycerol carbonate yielding non-isocyanate polyurethanes and polycarbonates.

Comparative Performance Analysis

To objectively evaluate (S)-glycerol carbonate, we must benchmark it against the industry standards it aims to replace: Phosgene (for polycarbonates) and Epichlorohydrin/Isocyanates (for epoxies/polyurethanes).

Table 1: Comparative Metrics of Polymer Precursors

Metric	(S)-Glycerol Carbonate	Phosgene	Epichlorohydrin
Origin	Bio-based (Glycerol derived)	Petrochemical	Petrochemical
Toxicity Profile	Low (Non-toxic, non-volatile)	Extremely High (Lethal gas)	High (Carcinogenic, volatile)
Moisture Sensitivity	Stable under ambient conditions	Highly reactive (forms HCl)	Moderately reactive
Target Polymer Products	NIPUs, Aliphatic Polycarbonates	Aromatic Polycarbonates	Epoxy Resins
Reaction By-products	None (100% atom economy in NIPUs)	Corrosive HCl gas	Chloride salts

Spectroscopic Validation: The Causality of Signal Shifts

Validating the conversion of (S)-glycerol carbonate requires precise spectroscopic monitoring. The transition from a strained cyclic carbonate to a linear urethane or carbonate backbone induces distinct electronic environment changes that serve as definitive analytical markers 4.

• FTIR Spectroscopy : The most immediate kinetic marker is the carbonyl (C=O) stretch. In the strained 5-membered ring of (S)-glycerol carbonate, the C=O stretch is forced to a high wavenumber (~1775–1795 cm⁻¹) 4. Upon ring-opening, the strain is relieved, and the linear urethane/carbonate C=O stretch relaxes to ~1700–1740 cm⁻¹. Tracking the disappearance of the 1780 cm⁻¹ band provides a real-time, self-validating measure of reaction completion.

• Nuclear Magnetic Resonance (NMR) :

  • ¹H NMR : The cyclic methine proton (-CH-) appears downfield at ~4.8 ppm due to the electron-withdrawing nature of the adjacent ring oxygens 5. Upon aminolysis, this shifts significantly upfield.

  • ¹³C NMR : The cyclic carbonate carbonyl carbon resonates at ~155 ppm. In the resulting polymer, this shifts to ~156-158 ppm, while the cyclic backbone carbons (65-76 ppm) shift to reflect the new linear aliphatic environment 5.

Table 2: Key Spectroscopic Markers for (S)-Glycerol Carbonate vs. Polymer Products

Spectroscopic Method	Monomer: (S)-Glycerol Carbonate	Product: Linear NIPU / Polycarbonate	Causality of Shift
FTIR (C=O stretch)	1775 – 1795 cm⁻¹	1700 – 1740 cm⁻¹	Relief of 5-membered ring strain upon opening.
FTIR (O-H stretch)	3335 cm⁻¹ (Primary OH)	3300 – 3400 cm⁻¹ (Broader)	Formation of secondary hydroxyls (in NIPUs) and H-bonding.
¹H NMR (Methine -CH-)	~4.8 ppm	~3.9 – 4.1 ppm	Change in electronegative shielding post-ring opening.
¹³C NMR (Carbonyl C=O)	~155.0 ppm	~156.5 – 158.0 ppm	Transition from cyclic carbonate to linear urethane/carbonate.

Self-Validating Experimental Protocol: Synthesis and Validation of NIPUs

The following methodology details the aminolysis of (S)-glycerol carbonate to form a hydroxy-urethane network. The protocol is designed with built-in analytical checkpoints to ensure scientific integrity and reproducibility.

Step 1: Reagent Preparation and Stoichiometry

• Dry (S)-glycerol carbonate (1.0 eq) over molecular sieves (4Å) for 24 hours. Causality: Trace moisture can induce premature hydrolysis of the carbonate ring at elevated temperatures, leading to chain termination and low molecular weight oligomers.

• Select an aliphatic diamine (e.g., hexamethylenediamine, 0.5 eq). The stoichiometric ratio must be strictly controlled to ensure complete capping of the amine termini, preventing unreacted toxic amine residues in the final matrix.

Step 2: Solvent-Free Polymerization

• Transfer the reagents to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and nitrogen inlet. Causality: Operating solvent-free maximizes atom economy and accelerates reaction kinetics due to high localized monomer concentrations.

• Heat the mixture to 70°C–90°C. Causality: This specific thermal window provides sufficient activation energy for the nucleophilic attack without inducing thermal degradation or side-reactions (such as urea formation) of the resulting urethane bonds.

Step 3: In-Process Spectroscopic Quality Control (QC)

• At 2-hour intervals, extract a 50 µL aliquot from the reaction vessel.

• Perform Attenuated Total Reflectance (ATR) FTIR on the neat aliquot.

• Validation Check: Monitor the peak ratio of 1780 cm⁻¹ (cyclic C=O) to 1720 cm⁻¹ (urethane C=O). The reaction is deemed complete only when the 1780 cm⁻¹ peak is entirely absent, confirming 100% monomer conversion. Do not proceed to purification until this condition is met.

Step 4: Final Structural Validation (NMR)

• Dissolve 15 mg of the purified polymer in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6). Causality: DMSO-d6 is chosen over CDCl3 due to the extensive hydrogen-bonding network of the hydroxy-urethane polymer, which renders it insoluble in less polar halogenated solvents.

• Acquire ¹H and ¹³C NMR spectra. Confirm the absence of the cyclic methine proton at 4.8 ppm and verify the emergence of the new urethane carbonyl carbon at ~157 ppm.

Conclusion

By leveraging the distinct spectroscopic signatures of the strained 1,3-dioxolan-2-one ring, researchers can achieve absolute kinetic and structural control over (S)-glycerol carbonate polymerizations. This bio-based synthon not only eliminates the acute toxicity risks associated with traditional petrochemical routes but also provides a highly tunable platform for advanced, stereospecific materials in drug development and sustainable engineering.

References

• A Brief Review on Industrial Alternatives for the Manufacturing of Glycerol Carbonate, a Green Chemical. Organic Process Research & Development.[Link]

• Non isocyanate route to polyurethanes from polyglycerol five membered polycarbonate. Journal of Materials and Environmental Science.[Link]

• Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA. RSC Advances.[Link]

• Glycerol Carbonate as an Emulsifier for Light Crude Oil: Synthesis, Characterization, and Stability Analysis. MDPI.[Link]

• Synthesis of glycerol carbonate from glycerin with CaCO3 in a batch reactor. Semantic Scholar.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jmaterenvironsci.com [jmaterenvironsci.com]
• 3. Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08922C [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative life cycle assessment of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one synthesis

A Comparative Life Cycle Assessment of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one Synthesis: A Guide for Sustainable Drug Development

Introduction: The Imperative for Greener Synthesis

(S)-4-(hydroxymethyl)-1,3-dioxolan-2-one, commonly known as glycerol carbonate, is a versatile and valuable chemical building block.[1] Derived from glycerol, a major byproduct of the biodiesel industry, its synthesis represents a key strategy for waste valorization.[2][3] Glycerol carbonate is prized for its properties as a green solvent, its low toxicity, and its role as a precursor for polymers like non-isocyanate polyurethanes (NIPUs) and other fine chemicals.[4][5][6][7][8] As the pharmaceutical and chemical industries face increasing pressure to adopt more sustainable practices, the environmental footprint of synthetic routes has come under intense scrutiny.

A Life Cycle Assessment (LCA) provides a comprehensive framework for evaluating the environmental impacts associated with all stages of a product's life, from raw material extraction to synthesis, use, and disposal.[9][10] For chemical synthesis, this involves a "cradle-to-gate" analysis, focusing on factors such as energy consumption, greenhouse gas emissions (Global Warming Potential), waste generation, and the toxicity of reagents and solvents.[11][12]

This guide offers a comparative analysis of the primary synthesis routes for (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one from an LCA perspective. It is designed to provide researchers, scientists, and drug development professionals with the data and insights necessary to select and optimize synthetic pathways that align with the principles of green chemistry.

Core Synthesis Pathways: A Comparative Overview

Several distinct pathways exist for the synthesis of glycerol carbonate. Each presents a unique profile of advantages and disadvantages from an environmental and practical standpoint. The choice of route is often a trade-off between feedstock availability, reaction conditions, catalyst efficiency, and the overall process waste.

Diagram of Synthesis Pathways

Caption: Major synthetic routes to Glycerol Carbonate.

The primary methods for synthesizing glycerol carbonate include:

• Transesterification with Dialkyl Carbonates: This is one of the most promising and widely studied "green" routes.[8] It involves the reaction of glycerol with a dialkyl carbonate, such as dimethyl carbonate (DMC) or diethyl carbonate (DEC), typically in the presence of a basic catalyst.[7] This method is entropically driven and can be performed under mild, often solvent-free conditions.[7][8]

• Direct Carbonylation with CO2: This route is highly attractive as it utilizes carbon dioxide, a greenhouse gas, as a direct C1 feedstock.[4][13] The reaction involves the cycloaddition of CO2 to glycerol. However, this pathway is often thermodynamically and kinetically challenging, frequently requiring high pressures, high temperatures, and highly active catalysts to achieve reasonable yields.[6] Dehydrating agents are also needed to remove the water byproduct, which can inhibit the reaction.

• Glycerolysis of Urea: This method uses urea as the carbonyl source to react with glycerol. It is considered a viable route, particularly as urea is an inexpensive and readily available commodity chemical.[3]

• From Epichlorohydrin: This older method involves the reaction of epichlorohydrin with an alkali metal bicarbonate under phase transfer catalysis conditions.[14] While effective, the reliance on petrochemically derived and hazardous epichlorohydrin makes its life cycle profile less favorable compared to glycerol-based routes.

Life Cycle Assessment & Green Metrics Comparison

A direct, unified LCA study comparing all synthesis routes under identical system boundaries is not yet available in the literature. However, by synthesizing data from various sources and applying established green chemistry metrics, we can construct a robust comparative analysis.[15]

Metric / Route	Transesterification (with DMC)	Direct Carbonylation (with CO2)	Glycerolysis of Urea	From Epichlorohydrin
Primary Feedstocks	Glycerol (bio-renewable), DMC	Glycerol (bio-renewable), CO2	Glycerol (bio-renewable), Urea	Epichlorohydrin (fossil), Bicarbonate
Atom Economy	High (Methanol is the main byproduct)	100% (theoretically, but water removal is needed)	Moderate (Ammonia is a byproduct)	Moderate
Typical Catalysts	Basic (e.g., CaO, hydrotalcites)[7]	Metal oxides (e.g., CeO2), heterogenous catalysts[6]	Metal-based (e.g., Zn++, Mg++)[16]	Phase transfer catalysts (e.g., onium halides)[14]
Energy Input	Low to Moderate (90-150°C, atmospheric pressure)[16]	High (150°C, >40 MPa pressure)[6]	Moderate to High (Requires heating)	Moderate
Solvent Use	Often solvent-free[7]	Often requires a solvent (e.g., DMF)[6]	Can be solvent-free	Requires a solvent system
Waste Profile	Recyclable methanol. Catalyst can be heterogeneous and reusable.	Water. Catalyst regeneration may be needed.	Ammonia (toxic, needs capture/treatment).	Salt byproducts, organic waste from solvent.
Key LCA Hotspot	Production of Dimethyl Carbonate (DMC) itself has an environmental footprint.[11]	High energy consumption for pressurization and heating.	Management of ammonia byproduct.	Toxicity and fossil-fuel origin of epichlorohydrin.
Overall "Green" Potential	Very High	High (if powered by renewable energy)	Moderate	Low

Experimental Protocols

Protocol 1: Synthesis via Transesterification of Glycerol with Dimethyl Carbonate (DMC)

This protocol is based on a common method using a heterogeneous catalyst, which simplifies purification and catalyst recycling.

Materials and Reagents:

• Glycerol (99.5%)

• Dimethyl Carbonate (DMC) (99%)

• Calcium Oxide (CaO) (activated by calcination at 600°C for 2 hours)

• Methanol (for washing)

• Ethyl acetate (for extraction)

• Anhydrous Magnesium Sulfate

Equipment:

• Three-necked round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Thermometer

• Vacuum filtration apparatus

• Rotary evaporator

Procedure:

• Charge the three-necked flask with glycerol (e.g., 0.1 mol), dimethyl carbonate (e.g., 0.2 mol, 2:1 molar ratio to glycerol), and activated CaO (e.g., 3% w/w of glycerol).

• Assemble the reflux condenser and place the flask on the magnetic stirrer/hotplate.

• Heat the reaction mixture to 75-85°C with vigorous stirring. The reaction progress can be monitored by gas chromatography (GC) by observing the consumption of glycerol.

• Maintain the reaction for 2-4 hours or until GC analysis indicates completion.

• After the reaction, cool the mixture to room temperature.

• Filter the solid CaO catalyst using a vacuum filtration apparatus. The catalyst can be washed with methanol, dried, and stored for reuse.

• Transfer the liquid filtrate to a separatory funnel.

• Remove the unreacted DMC and the methanol byproduct under reduced pressure using a rotary evaporator.

• The remaining crude product can be purified further by vacuum distillation (137-140 °C at 0.5 mmHg) to yield pure (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one.

Protocol 2: Synthesis via Direct Carbonylation of Glycerol with CO2

This protocol illustrates a high-pressure method that directly utilizes CO2.

Materials and Reagents:

• Glycerol (99.5%)

• Cerium (IV) oxide (CeO2) catalyst

• 2-Cyanopyridine (as a dehydrating agent)

• Dimethylformamide (DMF) (solvent)

• High-purity Carbon Dioxide (CO2)

Equipment:

• High-pressure autoclave reactor (e.g., Parr reactor) with magnetic stirring and temperature control

• CO2 cylinder with pressure regulator

Procedure:

• Add glycerol (e.g., 10 mmol), CeO2 catalyst, 2-cyanopyridine, and DMF to the autoclave vessel.

• Seal the reactor securely.

• Purge the reactor with low-pressure CO2 three times to remove air.

• Pressurize the reactor with CO2 to the desired pressure (e.g., 40 MPa).

• Begin stirring and heat the reactor to the target temperature (e.g., 150°C).

• Maintain these conditions for the duration of the reaction (e.g., 5 hours).

• After the reaction time, stop heating and allow the reactor to cool to room temperature.

• Carefully and slowly vent the excess CO2 in a well-ventilated fume hood.

• Open the reactor, retrieve the reaction mixture, and separate the catalyst by centrifugation or filtration.

• The product can be isolated from the solvent and dehydrating agent by vacuum distillation.

LCA Workflow and Decision Making

The process of using LCA to guide synthesis choices follows a structured methodology.

Diagram of LCA Workflow for Synthesis Optimization

Caption: A workflow for applying LCA to chemical synthesis.[10]

Expertise & Causality in Route Selection:

• The Problem of CO2: While direct carbonylation appears ideal by consuming CO2, the high energy barrier is its Achilles' heel. The environmental benefit of using CO2 can be negated if the required energy comes from fossil fuels. Therefore, this route is most promising in scenarios with access to abundant renewable energy.

• The Transesterification Trade-Off: The transesterification route with DMC is highly efficient under mild conditions.[8] Its primary environmental "hotspot" is shifted upstream to the production of DMC itself.[11] However, with the advent of greener DMC synthesis routes (e.g., from CO2 and methanol), the overall life cycle impact of this pathway is continuously improving, making it a robust and often preferred choice in current practice.

• Catalyst is Key: For all routes, the choice of catalyst is critical. A heterogeneous catalyst is almost always preferable to a homogeneous one from an LCA perspective. It simplifies product purification (reducing solvent and energy use for separation), minimizes product contamination, and allows for catalyst recycling, which is crucial, especially when using expensive or rare metals.[3]

Conclusion

The synthesis of (S)-4-(hydroxymethyl)-1,3-dioxolan-2-one is a prime example of how green chemistry principles can be applied to create value from waste streams. While several synthetic routes are viable, a comparative life cycle assessment reveals significant differences in their environmental performance.

The transesterification of glycerol with dimethyl carbonate currently stands out as a leading candidate for sustainable production, offering high yields under mild, often solvent-free conditions with a favorable waste profile. The direct carbonylation with CO2 holds immense potential for a carbon-neutral future but requires significant advances in catalyst technology and the widespread availability of renewable energy to overcome its high energy demands.

Ultimately, the selection of an optimal synthesis route requires a holistic analysis that balances reaction efficiency, safety, economic viability, and environmental impact. By integrating LCA thinking early in the development process, researchers and drug development professionals can make more informed decisions that pave the way for a more sustainable chemical industry.

References

• Assessment of Green Chemistry Metrics for Carbon Dioxide Fixation into Cyclic Carbonates Using Eutectic Mixtures as Catalyst: Comprehensive Evaluation on the Example of a Tannic Acid-Derived System. ACS Sustainable Chemistry & Engineering.
• Learning Strategies from Nature's Blueprint to Cyclic Carbonate Synthesis. Chemistry – A European Journal.
• Assessment of Green Chemistry Metrics for Carbon Dioxide Fixation into Cyclic Carbonates Using Eutectic Mixtures as Catalyst: Comprehensive Evaluation on the Example of a Tannic Acid-Derived System.
• Preparation of 4-hydroxy-methyl-1,3-dioxolan-2-one under phase transfer catalysis conditions.
• Cyclic carbonates: a sustainable alternative to toxic compounds used in polymer synthesis. Specific Polymers.
• Catalytic conversion of glycerol and co-feeds (fatty acids, alcohols, and alkanes) to bio-based aromatics: remarkable and unprecedented synergetic effects on catalyst performance.
• 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8. MilliporeSigma.
• Green Chemistry Metrics, A Review. MDPI.
• Integrated process for production of glycerol carbonate (4-hydroxymethyl-2-oxo-1, 3-dioxolane) and urea.
• Glycerol-1,2-carbon
• Integrated Approach of Life Cycle Assessment and Experimental Design in the Study of a Model Organic Reaction. MDPI.
• 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8. Sigma-Aldrich.
• Integrated Life Cycle Assessment Guides Sustainability in Synthesis: Antiviral Letermovir as a Case Study.
• Synthesis of Glycerol Carbonate Methacrylate and Its Copolymeriz
• Glycerol Carbonate Synthesis: Critical Analysis of Prospects and Challenges with Special Emphasis on Influencing Parameters for Catalytic Transesterification.
• Life Cycle Assessment of a New Synthesis Route: which Degree of Modelling Is Necessary?. Chemical Engineering Transactions.
• Comparative Life Cycle Assessment of Recyclable Polyhydroxyurethanes Synthesized from Five- and Six-Membered Carbon
• Environmentally friendly polyurethanes based on non-isocyan

Sources

• 1. 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8 [sigmaaldrich.com]
• 2. Catalytic conversion of glycerol and co-feeds (fatty acids, alcohols, and alkanes) to bio-based aromatics: remarkable and unprecedented synergetic effects on catalyst performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Cyclic carbonates: a sustainable alternative to toxic compounds used in polymer synthesis [specificpolymers.com]
• 6. Glycerol-1,2-carbonate - Wikipedia [en.wikipedia.org]
• 7. Synthesis of Glycerol Carbonate Methacrylate and Its Copolymerization with AESO [article.sapub.org]
• 8. real.mtak.hu [real.mtak.hu]
• 9. iris.unimore.it [iris.unimore.it]
• 10. Integrated Life Cycle Assessment Guides Sustainability in Synthesis: Antiviral Letermovir as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cetjournal.it [cetjournal.it]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Green Chemistry Metrics, A Review [mdpi.com]
• 16. WO2018189598A1 - Integrated process for production of glycerol carbonate (4-hydroxymethyl-2-oxo-1, 3-dioxolane) and urea - Google Patents [patents.google.com]

Benchmarking Catalysts for the Enantioselective Synthesis of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one , commonly known as (S)-glycerol carbonate, is a highly versatile chiral building block. Characterized by its low toxicity, high boiling point, and biodegradability, it serves as a premium green solvent, a precursor for polycarbonates and polyurethanes, and a critical intermediate in the synthesis of enantiopure pharmaceuticals (such as beta-blockers)[1].

While the industrial production of racemic glycerol carbonate typically relies on the transesterification of glycerol with dimethyl carbonate (DMC) or the glycerolysis of urea[2], synthesizing the pure (S)-enantiomer requires sophisticated catalytic strategies. This guide objectively benchmarks three leading catalytic pathways—chemocatalytic desymmetrization, biocatalytic transesterification, and asymmetric CO₂ insertion—providing drug development professionals and synthetic chemists with the actionable data needed to select the optimal system for their workflows.

Mechanistic Pathways & Catalyst Benchmarking

The synthesis of the (S)-enantiomer hinges on either the desymmetrization of prochiral glycerol or the stereoretentive conversion of chiral precursors.

A. Chemocatalytic Desymmetrization: Cu(I) / Chiral Ligand Complexes

Recent breakthroughs in chemocatalysis have enabled the direct enantioselective desymmetrization of glycerol. Utilizing a Cu(I) catalyst paired with chiral ligands allows for the chemo- and enantioselective C–O bond coupling of acyl radicals[3].

• Causality & Mechanism: The Cu(I) center facilitates the generation of an acyl radical, while the steric bulk of the chiral ligand dictates the trajectory of the nucleophilic attack on the prochiral glycerol backbone. This breaks the symmetry, yielding highly enantioenriched acylated glycerol carbonate derivatives[3].

B. Biocatalytic Transesterification: Immobilized Lipases (CALB)

Enzymatic routes offer unparalleled environmental compatibility. Candida antarctica lipase B (CALB) immobilized on magnetic organosilica nanoflowers (CALB@nanoflowers) has proven highly effective for the transesterification of glycerol with DMC[4].

• Causality & Mechanism: The enzyme's active site naturally provides a chiral environment. Immobilization on magnetic nanoflowers rigidifies the enzyme conformation, preventing denaturation by the methanol byproduct and allowing for rapid magnetic recovery of the catalyst[4].

C. Asymmetric CO₂ Insertion: Chiral Salen-Co(III) Complexes

For absolute stereocontrol and perfect atom economy, the cycloaddition of CO₂ to (S)-glycidol using a chiral Salen-Co(III) catalyst remains a gold standard.

• Causality & Mechanism: The Co(III) metal center acts as a potent Lewis acid, coordinating to the epoxide oxygen to weaken the C-O bond. A co-catalyst (typically a halide ion like Br⁻ or I⁻) acts as a nucleophile to open the ring. The chiral Salen ligand ensures that the subsequent CO₂ insertion and ring closure proceed with complete retention of stereochemistry.

Caption: Primary catalytic pathways for the enantioselective synthesis of (S)-glycerol carbonate.

Quantitative Performance Comparison

The following table summarizes the benchmarking data for each catalyst system, evaluating yield, enantiomeric excess (ee%), and operational efficiency.

Catalyst System	Substrate	Co-reactant	Yield (%)	Enantiomeric Excess (ee %)	Reaction Conditions	Key Advantage
Cu(I) / Chiral Ligand	Glycerol	Acyl Radicals	~83%	>95%	Mild heating, inert atmosphere	Direct use of cheap, prochiral biomass[3].
CALB@Nanoflowers	Glycerol	Dimethyl Carbonate	88.6%	>90%	50 °C, 24 h, solvent-free	Eco-friendly, easy magnetic recovery[4].
Salen-Co(III) / TBAX	(S)-Glycidol	CO₂	>95%	>99% (Retention)	25-40 °C, 1-10 bar CO₂	Perfect atom economy, highest pharmaceutical purity.

Self-Validating Experimental Protocol: Salen-Co(III) Catalyzed CO₂ Insertion

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one via the Salen-Co(III) catalyzed insertion of CO₂ into (S)-glycidol. This protocol is designed as a self-validating system , incorporating in-process analytical controls to verify mechanistic progression.

Materials & Reagents

• (S)-Glycidol (>99% ee)

• (R,R)-Salen-Co(III)OAc complex (0.5 mol%)

• Tetrabutylammonium bromide (TBAB) (0.5 mol%) as the nucleophilic co-catalyst.

• Bone-dry CO₂ gas (Grade 5.0)

Step-by-Step Methodology

• Catalyst Activation & System Purge:

  • Action: Charge a high-pressure Parr reactor with (R,R)-Salen-Co(III)OAc (0.5 mol%) and TBAB (0.5 mol%). Seal the reactor and purge with dry N₂ for 15 minutes, followed by a CO₂ purge for 5 minutes.

  • Causality: Moisture deactivates the Co(III) Lewis acid center by competitive binding. Purging ensures the epoxide oxygen is the primary coordinating species.

• Substrate Introduction:

  • Action: Inject (S)-glycidol (1.0 equiv) into the reactor via a syringe pump under a gentle CO₂ counter-flow.

• Pressurization and Reaction:

  • Action: Pressurize the reactor to 10 bar with CO₂ and heat to 40 °C. Maintain stirring at 600 rpm for 12 hours.

  • Causality: The 10 bar pressure overcomes the thermodynamic barrier of CO₂ insertion. The moderate temperature (40 °C) provides sufficient kinetic energy for the ring-opening without inducing thermal racemization of the sensitive stereocenter.

• In-Process Validation (FTIR):

  • Action: At 6 hours, sample the reaction mixture and analyze via ATR-FTIR.

  • Self-Validation Check: The protocol is proceeding correctly if the characteristic epoxide C-O stretching band at ~830 cm⁻¹ is diminishing, and a strong, sharp cyclic carbonate C=O stretching band at ~1800 cm⁻¹ has emerged. If the 1800 cm⁻¹ band is absent, the TBAB co-catalyst has failed to initiate ring-opening.

• Product Isolation:

  • Action: Depressurize the reactor slowly. Pass the crude mixture through a short pad of silica gel (eluting with ethyl acetate) to remove the metal catalyst and TBAB. Concentrate under reduced pressure.

• Stereochemical Validation (Chiral HPLC):

  • Action: Analyze the purified product using a Chiralcel OD-H column (Hexane/Isopropanol 90:10, 1.0 mL/min).

  • Self-Validation Check: Confirm that the ee% is >99%. A drop in ee% indicates that the Co(III) catalyst load was too low, allowing uncatalyzed (and non-stereocontrolled) background ring-opening to occur.

Caption: Catalytic cycle of Salen-Co(III) mediated asymmetric CO2 insertion into (S)-glycidol.

Conclusion & Recommendations

The choice of catalyst for synthesizing (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one depends heavily on the scale and starting materials:

• For biomass valorization directly from raw glycerol, Cu(I) chemocatalytic desymmetrization [3] and CALB@nanoflowers [4] represent the frontier of green chemistry, bypassing the need for pre-synthesized chiral pools.

• For pharmaceutical applications where >99% ee is non-negotiable, the Salen-Co(III) catalyzed CO₂ insertion into (S)-glycidol remains the most robust, predictable, and scalable methodology.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enzymatic Synthesis of Glycerol Carbonate Using a Lipase Immobilized on Magnetic Organosilica Nanoflowers as a Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

In the lifecycle of any chemical compound within a research and development setting, from synthesis to application, the final and critically important stage is its disposal. For (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one, also widely known as glycerol carbonate, this process is guided by its chemical properties and regulatory frameworks. This guide provides an in-depth, procedural framework for the safe and compliant disposal of this compound, ensuring the safety of laboratory personnel and the protection of our environment.

Understanding the Compound: A Foundation for Safe Disposal

(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one is a water-soluble, combustible liquid.[1] Multiple safety data sheets (SDS) classify this substance as not meeting the criteria for a hazardous substance in accordance with Regulation (EC) No 1272/2008 (CLP) and is not considered hazardous by the US OSHA Hazard Communication Standard.[2] However, this classification does not permit indiscriminate disposal. It is incompatible with strong oxidizing agents and strong bases. In the event of a fire, it may decompose to produce hazardous combustion products such as carbon monoxide (CO) and carbon dioxide (CO₂).[2]

A key characteristic of glycerol carbonate is its biodegradability, which makes it an environmentally friendlier compound compared to many conventional solvents.[3][4][5] This property is a significant factor in determining appropriate disposal routes, as it can be broken down by natural processes.

Core Principles of Disposal

The disposal of any chemical, including those classified as non-hazardous, must adhere to local, state, and federal regulations. The primary directive is to prevent environmental contamination and ensure the safety of all personnel. Therefore, consultation with your institution's Environmental Health & Safety (EHS) department is a mandatory first step before proceeding with any disposal protocol.[6]

Table 1: Key Properties of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one Relevant to Disposal

Property	Value	Implication for Disposal
CAS Number	931-40-8	Unique identifier for accurate chemical inventory and waste tracking.
Hazard Classification	Not classified as hazardous[2]	Allows for disposal as non-hazardous waste, but regulations must be followed.
Solubility in Water	Soluble	Relevant for determining appropriate disposal of dilute aqueous solutions.
Combustibility	Combustible liquid[1]	Requires storage away from ignition sources and consideration for flammable waste streams if mixed with flammable solvents.
Incompatibilities	Strong oxidizing agents, strong bases	Must not be mixed with these substances in a waste container to avoid hazardous reactions.
Biodegradability	Readily biodegradable[3][4][5]	Supports its classification as a less environmentally persistent chemical.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one.

Caption: Disposal decision workflow for (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one.

Step-by-Step Disposal Protocols

Protocol 1: Uncontaminated (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

This protocol applies to the pure, unused, or unadulterated compound.

For Small Quantities (typically < 100 mL):

• Consult EHS: Obtain written permission from your institution's EHS department for sanitary sewer disposal.[6] Some municipalities have specific restrictions on the chemical oxygen demand (COD) of wastewater, and EHS will be aware of these.

• Dilution: If approved, dilute the (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one with at least 20 parts water.

• Disposal: Slowly pour the diluted solution down a laboratory sink drain with a continuous flow of cold water. This ensures further dilution and prevents any potential issues within the plumbing system.

For Large Quantities (typically > 100 mL):

• Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible container. The original product container is often a good choice.[7]

• Labeling: The label must clearly state "Non-Hazardous Waste" and the full chemical name: "(S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one". Do not use abbreviations.[6][8]

• Storage: Store the waste container in a designated satellite accumulation area, segregated from incompatible materials, particularly strong oxidizing agents and bases.[8][9]

• Waste Pickup: Arrange for collection by your institution's EHS department for disposal through their approved waste vendor.

Protocol 2: Contaminated (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one

If the compound is mixed with or has come into contact with a hazardous substance, the entire mixture must be treated as hazardous waste. The disposal procedure is then dictated by the nature of the hazardous contaminant.

• Hazard Identification: Identify all hazardous components in the waste mixture.

• Containerization: Use a compatible waste container with a secure lid.

• Labeling: Label the container with a "Hazardous Waste" tag. List all constituents of the mixture with their approximate percentages.[6]

• Storage: Store the container in a designated hazardous waste accumulation area, ensuring segregation from incompatible materials.

• Waste Pickup: Request a hazardous waste pickup from your EHS department.

Protocol 3: Disposal of Contaminated Labware and Personal Protective Equipment (PPE)

Disposable items such as gloves, pipette tips, and paper towels that are contaminated with (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one should be handled as follows:

• If contaminated with pure compound: These items can typically be disposed of in the regular solid laboratory waste, provided they are not dripping with the liquid.

• If contaminated with a hazardous mixture: All contaminated disposables must be placed in a sealed bag or container, labeled as hazardous waste, and disposed of according to the protocol for the hazardous component.

Empty containers of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one should be triple-rinsed with a suitable solvent (water is appropriate for this compound). The first rinseate should be collected as chemical waste.[10] After rinsing, the container labels should be defaced, and the container can be disposed of in the appropriate recycling or solid waste stream.[11]

Emergency Procedures for Spills and Leaks

In the event of a spill, the immediate priority is to ensure personnel safety and prevent the spread of the material.

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure adequate ventilation.[12]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Containment: For liquid spills, contain the material using an inert absorbent material such as sand, earth, or vermiculite.[12]

• Collection: Carefully collect the absorbed material and place it into a suitable, closed container for disposal.[13]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Waste Disposal: The collected spill material should be disposed of in accordance with the protocols for large quantities of the compound. If a hazardous substance was also spilled, it must be treated as hazardous waste.

By adhering to these scientifically grounded and safety-focused procedures, researchers and laboratory professionals can ensure the responsible management of (S)-4-(Hydroxymethyl)-1,3-dioxolan-2-one waste, upholding their commitment to both scientific integrity and environmental stewardship.

References

• University of Tennessee, Knoxville Environmental Health and Safety. (n.d.). How to Dispose of Chemical Waste. Retrieved from [Link]

• Stephen F. Austin State University. (n.d.). Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• Stanford University Environmental Health & Safety. (n.d.). Chemical Waste Disposal. Retrieved from [Link]

• The University of Texas at Dallas Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• University of Oxford Department of Chemistry. (n.d.). Code of Practice for Disposal of Hazardous and Non-Hazardous Waste. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• Harvard University Environmental Health and Safety. (n.d.). Chemical and Hazardous Waste. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Carl Roth. (2024, March 2). Safety Data Sheet: 4-(Hydroxymethyl)-1,3-dioxolan-2-one. Retrieved from [Link]

• Al-Adwani, S., & El-Sayed, S. (2018). Glycerol Carbonate as Fuel Additive for Sustainable Future.
• Kim, J. G., Jeon, J. Y., Chun, J., Kim, C. S., Lee, P. C., & Lee, B. Y. (2024). Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA. RSC Advances, 14(8), 5343-5351.
• Sert, E., & Sert, E. (2026, March 5). Synthesis of Glycerin Carbonate by an Environmentally Friendly Novel Catalytic Membrane of Poly(vinyl alcohol)/Deep Eutectic Solvent. ACS Omega.
• Lomba, L., Giner, B., Lafuente, C., & Pina, M. (2024, October 18). Glycerol Carbonate as an Emulsifier for Light Crude Oil: Synthesis, Characterization, and Stability Analysis. Molecules, 29(20), 4819.

• Spherical Insights & Consulting. (2026, March 19). Top 25 Companies in the Global Glycerol Carbonate Market Size, Share to 2035. Retrieved from [Link]

Sources

• 1. 4-(Hydroxymethyl)-1,3-dioxolan-2-one 931-40-8 [sigmaaldrich.com]
• 2. carlroth.com [carlroth.com]
• 3. Glycerol-derived organic carbonates: environmentally friendly plasticizers for PLA - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08922C [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. Hazardous Waste Manual [ehs.cornell.edu]
• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]
• 10. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 11. sfasu.edu [sfasu.edu]
• 12. chemicalbook.com [chemicalbook.com]
• 13. 1,3-Dioxolan-2-one(96-49-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]